5-methanesulfonyl-1H-1,2,3-triazole
Overview
Description
5-Methanesulfonyl-1H-1,2,3-triazole (5-MS-1,2,3-T) is a synthetic compound that is used as an intermediate in organic synthesis. It is a versatile reagent with numerous applications in medicinal chemistry, organic chemistry, and biochemistry. It has been used to synthesize various heterocyclic compounds and to study the mechanism of action of various biologically active compounds. 5-MS-1,2,3-T has also been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
5-methanesulfonyl-1H-1,2,3-triazole has been used in a variety of scientific research applications. It has been used in the synthesis of heterocyclic compounds, such as aziridines, triazoles, and tetrazoles. It has also been used to study the mechanism of action of various biologically active compounds, such as antibiotics, antivirals, and anti-cancer drugs. In addition, 5-methanesulfonyl-1H-1,2,3-triazole has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The mechanism of action of 5-methanesulfonyl-1H-1,2,3-triazole is not well understood. However, it is believed to act as an electrophile and can react with nucleophiles to form a new covalent bond. This reaction is believed to be catalyzed by a base, such as an amine or an alkoxide. The reaction is believed to be reversible and can be used to synthesize a variety of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-methanesulfonyl-1H-1,2,3-triazole are not well understood. However, it is believed to have some effects on the metabolism of certain compounds, such as drugs and hormones. In addition, it is believed to have some effects on the activity of certain enzymes, such as cytochrome P450 enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-methanesulfonyl-1H-1,2,3-triazole in laboratory experiments is its versatility. It can be used to synthesize a variety of heterocyclic compounds and to study the mechanism of action of various biologically active compounds. However, it is important to note that 5-methanesulfonyl-1H-1,2,3-triazole is a highly reactive compound and must be handled with care. In addition, it is important to ensure that the reaction conditions are carefully controlled in order to obtain the desired products.
Future Directions
The future directions for 5-methanesulfonyl-1H-1,2,3-triazole are numerous. It can be used to synthesize a variety of heterocyclic compounds and to study the mechanism of action of various biologically active compounds. In addition, it can be used to synthesize pharmaceuticals, agrochemicals, and other organic compounds. Furthermore, it can be used to study the biochemical and physiological effects of various compounds. Finally, it can be used to develop new synthetic methods for the synthesis of heterocyclic compounds.
Synthesis Methods
5-methanesulfonyl-1H-1,2,3-triazole can be synthesized by a variety of methods, including the reaction of a sulfonyl halide with an azide or the reaction of an azide with an aryl sulfonic acid. The reaction of a sulfonyl halide with an azide is the most commonly used method for the synthesis of 5-methanesulfonyl-1H-1,2,3-triazole and is typically carried out in an aqueous or organic solvent. The reaction of an azide with an aryl sulfonic acid is less commonly used, but can be advantageous in certain cases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methanesulfonyl-1H-1,2,3-triazole involves the reaction of methanesulfonyl azide with propargyl alcohol, followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Methanesulfonyl azide", "Propargyl alcohol", "Sodium azide", "Sodium sulfate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Methanesulfonyl azide is added to a solution of propargyl alcohol in methanol.", "Step 2: The reaction mixture is stirred at room temperature for several hours.", "Step 3: Sodium azide is added to the reaction mixture, followed by stirring at room temperature for several hours.", "Step 4: The reaction mixture is filtered to remove any solids, and the filtrate is concentrated under reduced pressure.", "Step 5: The residue is dissolved in diethyl ether and washed with water.", "Step 6: The organic layer is dried over sodium sulfate and concentrated under reduced pressure.", "Step 7: The resulting crude product is purified by column chromatography to yield 5-methanesulfonyl-1H-1,2,3-triazole." ] } | |
CAS RN |
79100-57-5 |
Molecular Formula |
C3H5N3O2S |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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